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An In-depth Technical Guide to the Chemical Properties of Benzyldimethylstearylammonium
Chloride

Abstract

Benzyldimethylstearylammonium chloride (CAS No. 122-19-0), also known as
Stearalkonium Chloride, is a quaternary ammonium salt that functions as a cationic surfactant.
[1] Its amphiphilic molecular structure, combining a hydrophilic quaternary ammonium head
with a hydrophobic stearyl tail and a benzyl group, imparts a range of properties making it
valuable across multiple industries, including personal care, textiles, and pharmaceuticals.[2][3]
This document provides a comprehensive overview of its core chemical and physical
properties, stability, reactivity, and relevant experimental protocols, tailored for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

Benzyldimethylstearylammonium chloride is typically a white to light yellow solid, crystalline
powder, or viscous liquid with a mild odor.[4][5][6] It is known to be hygroscopic, meaning it
readily absorbs moisture from the air.[7]

General Chemical Identifiers
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The fundamental identifiers for Benzyldimethylstearylammonium chloride are summarized

below.
Identifier Value Reference
IUPAC Name benzyl-dimethyl- 5]

octadecylazanium chloride

CAS Number 122-19-0 [1][5][7]
Molecular Formula C27H50CIN [51[71[8]
Molecular Weight 424.15 g/mol [718]
EC Number 204-527-9 [9][10]

Physicochemical Data

Key physical and chemical properties are presented in the following table for easy reference.

Property

Value

Reference

Physical State

Solid, crystalline powder, or

thick/viscous liquid

[41051[7]

Color White, off-white, or light yellow  [4][5][7][9]
Odor Mild [4][5][6]
] ] 57 °C /230 °C (conflicting

Melting Point [6]/[9]
data)

Boiling Point Decomposes at 120 °C [5119]

) >1.1 g/cm?3 at 20°C (68°F) /

Density (5] /[9][11]
0.98 g/cm?3

LogP (Kow) 3.23 [519]

Purity >98.0% [7]
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Solubility Profile

The compound's solubility is dictated by its amphiphilic nature.[2] The charged quaternary
ammonium group allows for interaction with polar solvents like water, while the long alkyl
(stearyl) and benzyl groups provide nonpolar character.[2]

Solvent Solubility Reference

Soluble (4000 g/L at 20°C) /
Water o [1][4]16] /[5]
Insoluble (conflicting data)

Chloroform Soluble / Slightly Soluble [5]1/[9]
Benzene Soluble [5]
Acetone Soluble [5]
Xylene Soluble [5]
DMSO Slightly Soluble [9]
Methanol Slightly Soluble [9]
Ethanol (60-70%) Suitable for dampening spills [5]

Stability and Reactivity
Stability

Benzyldimethylstearylammonium chloride is chemically stable under standard ambient
conditions. It is resistant to acids, hard water, and inorganic salts.[1][4] However, it is not
resistant to alkali.[1][4] For long-term storage, it is recommended to keep the powder at -20°C
for up to 3 years and solutions in solvent at -80°C for up to 1 year.[11] The compound should
be stored in a tightly closed container in a dry, cool, and well-ventilated place, protected from
moisture.[9][10]

Reactivity and Hazardous Reactions

As a quaternary ammonium salt, this compound is incompatible with strong oxidizing agents
and strong reducing agents.[9] Upon heating to decomposition, it can emit toxic fumes of
nitrogen oxides and hydrogen chloride.[5][9] Unlike primary, secondary, or tertiary ammonium
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cations, the charge on the quaternary ammonium cation is permanent and independent of the
solution's pH.[6][9]
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Caption: Reactivity profile of Benzyldimethylstearylammonium chloride.

Experimental Protocols
Synthesis Protocol

A common method for the synthesis of Benzyldimethylstearylammonium chloride involves
the quaternization of dimethyl octadecylamine with benzyl chloride.[4]

Methodology:

450 kg of dimethyl octadecylamine is charged into a reaction kettle.[4]

e The reactant is heated to a temperature of 80-85°C.[4]

o Under constant stirring, 180 kg of benzyl chloride is slowly added over a period of 1.5 to 2
hours.[4] The temperature is maintained at 80-90°C during this addition.[4]

» After the addition is complete, the reaction temperature is increased to 100-105°C.[4]

e The reaction is held at this temperature for several hours. Samples are taken periodically to
measure the pH of a 1% aqueous solution.[4]
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e The reaction is considered complete when the pH value reaches 6-6.5.[4]

 Finally, the mixture is cooled to 60°C, and the final product,
Benzyldimethylstearylammonium chloride, is discharged.[4]

Reactant Preparation

Reaction Steps Final Product

- Cool to 60°C - "
PITTRRE I ONORSEN & Discharge | Benzyldimethylstearylammonium
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(1.5-2h @ 80-90°C)

1. Heat amine to 80-85°C 3. Increase temp to 100-105°C

(Target: 6-6.5) Chioride

Benzyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzyldimethylstearylammonium chloride.

Biodegradability Assessment

While detailed protocols are not available in the cited literature, results from standard
biodegradability tests have been reported. The compound showed 94% and 95% degradation
in the SCAS method and the OECD Confirmatory test, respectively, but did not degrade within
10 days under the MITI test conditions.[9][12] An estimated Bioconcentration Factor (BCF) of
71 suggests a moderate potential for bioconcentration in aquatic organisms.[9][12]

Applications in Research and Drug Development

The properties of Benzyldimethylstearylammonium chloride make it a versatile agent for
various applications.
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Surfactant and Emulsifier: As a cationic surfactant, it is used in emulsion polymerization
processes and as an emulsifier for pesticides.[3][5] In drug formulation, similar quaternary
ammonium compounds can be used as excipients to improve the solubility and stability of
active pharmaceutical ingredients (APISs).

Preservative and Biocide: It exhibits potent bactericidal and algicidal properties, making it an
effective preservative.[1] This is valuable for preventing microbial contamination in topical
formulations and other products.[4]

Conditioning and Anti-Static Agent: In personal care and hair care formulations, its cationic
nature allows it to bind to negatively charged surfaces of hair and skin, providing
conditioning, softening, and anti-static effects.[1][3][4]

Corrosion Inhibition: Research has explored its use as an efficient corrosion inhibitor for steel
in acidic solutions.[8]

Core Property:
Cationic Surfactant

Antimicrobial / Biocidal Surface Conditioning Anti-Static

Emulsifying / Wetting

\ 4

Preservative in Formulations Hair Conditioners, Lotions Textile Softeners Industrial & Institutional Cleaners Pesticide Emulsifiers
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Caption: Functional properties and applications derived from its surfactant nature.

Safety and Handling

Benzyldimethylstearylammonium chloride is classified as harmful if swallowed and causes
serious eye damage.[9][10] It is also very toxic to aquatic life with long-lasting effects.[10]

o Personal Protective Equipment (PPE): Wear protective gloves, safety goggles or a face
shield, and suitable protective clothing.[5][9][10]

» Handling: Handle in a well-ventilated area. Avoid formation of dust and aerosols.[9][13] Wash
hands thoroughly after handling.[10]

o Spill Response: For small spills, dampen the solid material with 60-70% ethanol, transfer to a
suitable container, and wash the contaminated area with ethanol followed by soap and water.

[5]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[10][13] If
swallowed, rinse mouth and seek immediate medical help.[9][13] If inhaled, move to fresh
air.[9][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/31204
https://pubchem.ncbi.nlm.nih.gov/compound/31204
https://www.echemi.com/produce/pr2307131710-benzyldimethylstearylammonium-chloride.html
https://labproinc.com/products/benzyldimethylstearylammonium-chloride-100g-b1297-100g
https://www.medchemexpress.com/benzyldimethylstearylammonium-chloride.html
https://www.chemicalbook.com/msds/benzyldimethylstearylammonium-chloride_2.pdf
https://www.tcichemicals.com/BE/en/sds/B1297_EU_6N.pdf
https://www.targetmol.com/compound/benzyldimethylstearylammonium%20chloride
https://www.echemi.com/sds/stearyldimethylbenzylammoniumchloride-pid_Seven3470.html
https://www.chemicalbook.com/msds/benzyldimethylstearylammonium-chloride.pdf
https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-chemical-properties
https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-chemical-properties
https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-chemical-properties
https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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